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Compound of Interest

Compound Name: Dicyclohexyl-phenyl-methanol

CAS No.: 87839-87-0

Cat. No.: B15686462

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dicyclohexyl(phenyl)methanol, a

tertiary alcohol with potential applications in organic synthesis and medicinal chemistry. This

document details its chemical properties, a proposed synthetic route with a detailed

experimental protocol, and expected analytical data for its characterization.

Chemical Identity and Properties
Dicyclohexyl(phenyl)methanol, with the IUPAC name dicyclohexyl(phenyl)methanol, is a

chemical compound with the molecular formula C₁₉H₂₈O[1]. Its structure consists of a central

carbinol carbon atom bonded to two cyclohexyl groups, one phenyl group, and a hydroxyl

group.

Table 1: Physicochemical Properties of Dicyclohexyl(phenyl)methanol
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Property Value Source

IUPAC Name dicyclohexyl(phenyl)methanol PubChem[1]

Molecular Formula C₁₉H₂₈O PubChem[1]

Molecular Weight 272.43 g/mol PubChem[1]

CAS Number 87839-87-0 PubChem[1]

Appearance
White to off-white solid

(predicted)
-

Boiling Point
406.5 °C at 760 mmHg

(predicted)
ChemNet

Density 1.039 g/cm³ (predicted) ChemNet

Flash Point 152.4 °C (predicted) ChemNet

XLogP3 5.6 PubChem[1]

Synthesis of Dicyclohexyl(phenyl)methanol
A robust and widely applicable method for the synthesis of tertiary alcohols is the Grignard

reaction. Dicyclohexyl(phenyl)methanol can be synthesized via the addition of a cyclohexyl

Grignard reagent to dicyclohexyl ketone. An alternative, and often more practical approach for

unsymmetrical tertiary alcohols, involves the reaction of an ester with two equivalents of a

Grignard reagent. Below is a detailed experimental protocol for the synthesis of

dicyclohexyl(phenyl)methanol from methyl benzoate and cyclohexylmagnesium bromide.

Reaction Scheme:

Materials:

Magnesium turnings

Anhydrous diethyl ether

Bromocyclohexane
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Methyl benzoate

10% Sulfuric acid (aqueous)

Saturated sodium bicarbonate solution (aqueous)

Brine (saturated aqueous sodium chloride)

Anhydrous magnesium sulfate

Hexanes

Procedure:

Preparation of the Grignard Reagent:

All glassware must be oven-dried and assembled while hot under an inert atmosphere

(e.g., nitrogen or argon).

In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, place magnesium turnings (2.2 equivalents).

Add anhydrous diethyl ether to cover the magnesium.

Dissolve bromocyclohexane (2.2 equivalents) in anhydrous diethyl ether and add it to the

dropping funnel.

Add a small portion of the bromocyclohexane solution to the magnesium. The reaction

should initiate, as evidenced by bubbling and a gentle reflux. If the reaction does not start,

gently warm the flask.

Once the reaction has started, add the remaining bromocyclohexane solution dropwise at

a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Methyl Benzoate:
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Dissolve methyl benzoate (1.0 equivalent) in anhydrous diethyl ether and add it to the

dropping funnel.

Cool the Grignard reagent solution in an ice bath.

Add the methyl benzoate solution dropwise to the stirred Grignard reagent. An exothermic

reaction will occur, and a precipitate may form. Control the rate of addition to maintain a

gentle reflux.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 1-2 hours.

Work-up and Purification:

Cool the reaction mixture in an ice bath and slowly and carefully quench it by the dropwise

addition of 10% sulfuric acid. This will hydrolyze the magnesium alkoxide and dissolve the

magnesium salts.

Transfer the mixture to a separatory funnel. Separate the aqueous and organic layers.

Extract the aqueous layer with two portions of diethyl ether.

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude dicyclohexyl(phenyl)methanol by recrystallization from a suitable solvent

such as hexanes.
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Reaction

Work-up & Purification

Magnesium Turnings

Cyclohexylmagnesium Bromide

Bromocyclohexane in
Anhydrous Diethyl Ether

Magnesium Alkoxide Intermediate

Methyl Benzoate in
Anhydrous Diethyl Ether

Acidic Work-up (H₃O⁺)

Solvent Extraction

Drying & Evaporation

Recrystallization

Pure Dicyclohexyl(phenyl)methanol
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Caption: Workflow for the synthesis of dicyclohexyl(phenyl)methanol.
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Analytical Characterization
The structure and purity of the synthesized dicyclohexyl(phenyl)methanol can be confirmed

using various spectroscopic techniques. The following tables summarize the expected data

based on the analysis of structurally similar compounds.

Table 2: Predicted ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.45 - 7.20 m 5H
Aromatic protons

(C₆H₅)

2.10 s 1H Hydroxyl proton (-OH)

1.90 - 1.00 m 22H
Cyclohexyl protons (2

x C₆H₁₁)

Table 3: Predicted ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Chemical Shift (δ) ppm Assignment

145.0 Aromatic C (quaternary)

128.5 Aromatic CH

127.0 Aromatic CH

126.5 Aromatic CH

80.0 Carbinol C (quaternary)

45.0 - 25.0 Cyclohexyl CH and CH₂

Table 4: Expected IR Spectroscopic Data
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Wavenumber (cm⁻¹) Assignment

~3500 (broad) O-H stretch

3100 - 3000 Aromatic C-H stretch

2930, 2850 Aliphatic C-H stretch

~1600, ~1450 Aromatic C=C stretch

~1050 C-O stretch

Table 5: Predicted Mass Spectrometry Data (Electron Ionization)

m/z Interpretation

272 [M]⁺ (Molecular ion)

254 [M - H₂O]⁺

189 [M - C₆H₁₁]⁺

105 [C₆H₅CO]⁺

83 [C₆H₁₁]⁺

77 [C₆H₅]⁺

Applications in Drug Development
While dicyclohexyl(phenyl)methanol is primarily used in organic synthesis[2], its structural

motifs are of interest in medicinal chemistry. The combination of bulky, lipophilic cyclohexyl

groups and an aromatic phenyl ring attached to a polar hydroxyl group provides a scaffold that

can be explored for various biological targets.

Derivatives of structurally related compounds, such as phenyl-[hydroxycyclohexyl] cycloalkyl-

carboxamides, have been investigated as activators of mitofusin, a protein involved in

mitochondrial fusion. Deficiencies in mitochondrial fusion are implicated in some

neurodegenerative diseases. This suggests that dicyclohexyl(phenyl)methanol could serve as a

starting material for the synthesis of novel compounds with potential therapeutic applications.
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Structural Features

Potential for Drug Discovery

Dicyclohexyl(phenyl)methanol Core Scaffold

Two Lipophilic
Cyclohexyl Groups Aromatic Phenyl Ring Polar Hydroxyl Group
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Click to download full resolution via product page

Caption: Logical relationship for medicinal chemistry exploration.

Safety Information
Dicyclohexyl(phenyl)methanol is classified as causing serious eye irritation and may cause

long-lasting harmful effects to aquatic life[1]. Standard laboratory safety precautions, including

the use of personal protective equipment (safety glasses, gloves, and a lab coat), should be

followed when handling this compound. All manipulations should be performed in a well-

ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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